Cas no 179898-87-4 (Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate)

• Product Name: Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate
• CAS No: 179898-87-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD09264186
• CID: 113290
• PubChem ID: 10612446
• Update Time: 2025-10-28

Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• tert-butyl 2,2-dimethyl-4-oxo-3H-quinoline-1-carboxylate
• tert-butyl 3,4-dihydro-2,2-diMethyl-4-oxoquinoline-1(2H)-carboxylate
• 2,2-Dimethyl-4-oxo-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester
• AKOS024262207
• MFCD09264186
• EN300-345183
• 1-tert-butoxycarbonyl-1,2,3,4,-tetrahydro-2,2-dimethyl-4-quinolinone
• DTXSID10442538
• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2,2-dimethyl-4-oxo-, 1,1-dimethylethyl ester
• A3993
• Z1505706559
• tert-butyl2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• 1-tert-butoxycarbonyl-1,2,3,4tetrahydro-2,2-dimethyl-4-quinolinone
• 1-tert-butoxycarbonyl-1,2,3,4-tetrahydro-2,2-dimethyl-4-quinolinone
• KUMFMTLVOBDOIB-UHFFFAOYSA-N
• SCHEMBL6648797
• tert-butyl 2,2-dimethyl-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CS-0216150
• 179898-87-4
• SB34401
• DB-266835
• EHA89887
• Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate

• MDL： MFCD09264186
• Inchi： 1S/C16H21NO3/c1-15(2,3)20-14(19)17-12-9-7-6-8-11(12)13(18)10-16(17,4)5/h6-9H,10H2,1-5H3
• InChI Key： KUMFMTLVOBDOIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC=CC=2C(CC1(C)C)=O)=O

Computed Properties

• Exact Mass: 275.15223
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 370.5±22.0 °C at 760 mmHg
• Flash Point: 177.9±22.3 °C
• PSA: 46.61
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate

Introduction to Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate (CAS No. 179898-87-4)

Tert-Butyl 2,2-Dimethyl-4-Oxo-3,4-Dihydroquinoline-1(2h)-Carboxylate, identified by its CAS number 179898-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The unique structural features of Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the oxo group and the carboxylate moiety introduce polar characteristics, influencing solubility and interactions with biological targets. These structural elements collectively make Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy against various diseases. Quinolines have been historically used in the treatment of malaria, with compounds like chloroquine and quinine being well-known examples. More recently, quinoline-based molecules have shown promise in combating antibiotic-resistant bacteria and as inhibitors of viral replication. The compound Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate is being explored as a potential lead compound in these efforts.

One of the most compelling aspects of Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate is its potential as an anti-inflammatory agent. Chronic inflammation is a underlying factor in numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Research has indicated that quinoline derivatives can modulate inflammatory pathways by interacting with specific enzymes and receptors. The tert-butyl and dimethyl substituents in this compound may enhance its ability to interact with these targets, making it a valuable candidate for further study.

The synthesis of Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the condensation of appropriately substituted acetic acid derivatives with ammonia or ammonium salts to form the dihydroquinoline core. Subsequent functionalization steps introduce the oxo group and the carboxylate moiety. The tert-butyl and dimethyl groups are typically introduced through alkylation reactions. The overall yield and purity of the final product are critical factors that influence its suitability for pharmaceutical applications.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate. Techniques such as flow chemistry and catalytic processes have enabled researchers to optimize reaction conditions and minimize byproduct formation. These improvements have not only enhanced the production process but also opened up new possibilities for modifying the structure of this compound to improve its pharmacological properties.

In vitro studies have begun to elucidate the potential biological activities of Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate. Initial experiments have shown promising results in inhibiting certain enzymes associated with inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in conditions where these pathways are dysregulated. Further research is needed to confirm these effects and to explore possible mechanisms of action.

The development of novel drugs often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. Tert-butyl 2,2-dimethyl-4-oxo-3,4-dihydroquinoline-1(2h)-carboxylate is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are essential for determining whether the compound is suitable for further development into a therapeutic agent.

The quinoline scaffold has been successfully used in numerous drugs over the years, demonstrating its versatility as a pharmacophore. By leveraging this framework and making strategic modifications, researchers hope to identify new compounds with improved therapeutic profiles. Tert-butyl 2,2-dimethyl-4 oxo -3 , -dihydroquinoline -1 ( -carbox yl ate) represents an exciting opportunity to expand upon this legacy.

As our understanding of disease mechanisms continues to evolve , so does our need for innovative therapeutic solutions . Compounds like Tert -but yl - D imeth yl - strong > strong > strong > strong > strong > strong > strong >D ihydroquino line - strong >- strong >1 ( strong >( strong >( strong >( strong >) -C arboxy l ate) (CAS No .< em>179898 -87 - strong >- strong >87 - strong > em>) hold great promise for addressing some o f today 's most pressing health challenges . With continued research an d development , this com pound may one day contribute t o significant advances i n medicine . p >